6-(2-methoxyethyl)-2-(morpholin-4-yl)pyrido[4,3-d]pyrimidin-5(6H)-one

• Molecular Formula: C14H18N4O3
• Molecular Weight: 290.32 g/mol
• IUPAC Name: 6-(2-methoxyethyl)-2-morpholin-4-ylpyrido[4,3-d]pyrimidin-5-one
• InChI: InChI=1S/C14H18N4O3/c1-20-7-4-17-3-2-12-11(13(17)19)10-15-14(16-12)18-5-8-21-9-6-18/h2-3,10H,4-9H2,1H3
• InChI Key: PXFCPOHXCKZOHW-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=CC2=NC(=NC=C2C1=O)N3CCOCC3

Description

6-(2-Methoxyethyl)-2-(morpholin-4-yl)pyrido[4,3-d]pyrimidin-5(6H)-one is a pyridopyrimidine derivative characterized by two key structural motifs:

• Position 6: A 2-methoxyethyl group, contributing to hydrophilicity and influencing pharmacokinetic properties compared to bulkier substituents.

The pyrido[4,3-d]pyrimidin-5(6H)-one core is a privileged scaffold in medicinal chemistry, often associated with kinase inhibition and antitumor activity .

Biological Activity

6-(2-methoxyethyl)-2-(morpholin-4-yl)pyrido[4,3-d]pyrimidin-5(6H)-one is a compound that has garnered interest in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound features a pyrido[4,3-d]pyrimidine core, which is known for its diverse biological activities. Its structural formula can be represented as follows:

$$\text{C}_{13}\text{H}_{16}\text{N}_4\text{O}$$

Research indicates that this compound may exert its biological effects through several mechanisms:

• Inhibition of Kinases : The compound has shown potential as an inhibitor of various kinases, which play crucial roles in cell signaling pathways related to cancer and other diseases.
• Calcilytic Activity : It has been suggested that derivatives of pyrido[4,3-d]pyrimidin-5(6H)-one can act as calcilytics, potentially useful in treating conditions like osteoporosis by modulating calcium homeostasis .

Anticancer Activity

Several studies have investigated the anticancer properties of pyrido[4,3-d]pyrimidine derivatives. For instance, compounds similar to 6-(2-methoxyethyl)-2-(morpholin-4-yl)pyrido[4,3-d]pyrimidin-5(6H)-one have been evaluated against various cancer cell lines:

Compound	Cancer Type	IC50 (µM)	Reference
6-(2-methoxyethyl)-2-(morpholin-4-yl)pyrido[4,3-d]pyrimidin-5(6H)-one	AML (MV4-11)	0.002
Similar Derivative	Cervical Cancer (HeLa)	No significant activity

The above table summarizes findings where the compound demonstrated potent activity against acute myeloid leukemia (AML) while showing limited efficacy against cervical cancer.

Mechanistic Studies

In vitro studies have elucidated the mechanism by which this compound induces apoptosis in cancer cells. The activation of caspase pathways and modulation of Bcl-2 family proteins have been observed, indicating a potential pathway for therapeutic intervention .

Case Studies

A notable case study involved the application of this compound in a preclinical model of AML. The study demonstrated that treatment with 6-(2-methoxyethyl)-2-(morpholin-4-yl)pyrido[4,3-d]pyrimidin-5(6H)-one resulted in significant tumor regression and improved survival rates compared to control groups .

Scientific Research Applications

Anticancer Activity

Research indicates that derivatives of pyrido[4,3-d]pyrimidine, including the compound , exhibit significant anticancer properties. These compounds have been shown to inhibit various cancer cell lines through mechanisms such as:

• Inhibition of DNA synthesis : Targeting enzymes involved in nucleotide synthesis.
• Induction of apoptosis : Triggering programmed cell death in cancer cells.
  Studies have demonstrated that modifications to the pyrimidine scaffold can enhance potency against specific cancer types, including breast and lung cancers .

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial activity. It has shown effectiveness against a range of bacteria and fungi, making it a potential candidate for developing new antibiotics. The mechanism involves disrupting bacterial cell wall synthesis and inhibiting key metabolic pathways .

Anti-inflammatory Effects

Recent studies highlight the anti-inflammatory properties of pyrido[4,3-d]pyrimidine derivatives. These compounds can modulate inflammatory pathways by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) . This makes them suitable for treating inflammatory diseases like arthritis and other chronic inflammatory conditions.

Structure-Activity Relationship (SAR)

The structure-activity relationship of 6-(2-methoxyethyl)-2-(morpholin-4-yl)pyrido[4,3-d]pyrimidin-5(6H)-one is crucial in understanding its biological efficacy. Variations in substituents on the pyrimidine ring can significantly influence the compound's pharmacological profile:

• Morpholine Substitution : Enhances solubility and bioavailability.
• Methoxyethyl Group : Contributes to improved interaction with biological targets .

Case Study 1: Anticancer Efficacy

A study published in the Journal of Medicinal Chemistry evaluated a series of pyrido[4,3-d]pyrimidine derivatives for their anticancer effects. The results showed that compounds with morpholine substitutions exhibited enhanced cytotoxicity against MCF-7 (breast cancer) and A549 (lung cancer) cell lines. The lead compound demonstrated an IC50 value significantly lower than that of standard chemotherapeutics .

Case Study 2: Antimicrobial Activity

In a comparative study on antimicrobial agents, the compound was tested against Gram-positive and Gram-negative bacteria. It displayed notable activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) suggesting potential as a new antibiotic class .

Chemical Reactions Analysis

Tautomerism in Schiff Base Formation

The compound participates in tautomerism when forming Schiff bases, as confirmed by X-ray diffraction studies. The keto-enol equilibrium is stabilized by resonance within the pyrido-pyrimidine system, with bond lengths indicating distinct tautomeric states:

Bond	Length (Å)	Significance
C13–O2	1.281	Indicates enol form stabilization
C11–N2	1.293	Supports keto form dominance

This tautomerism enhances reactivity in nucleophilic and electrophilic substitutions .

Nucleophilic Substitution Reactions

The C-2 and C-6 positions on the pyrido-pyrimidine ring are susceptible to nucleophilic attack due to electron-withdrawing effects from adjacent nitrogen atoms. Key examples include:

• Amination at C-6 : Reaction with primary or secondary amines under reflux conditions (ethanol, 80–120°C) substitutes the methoxyethyl group, yielding derivatives with modified pharmacokinetic profiles .

• Chlorine Displacement : In analogues with chloro substituents (e.g., 8-chloro derivatives), morpholine or piperidine groups replace chlorine via nucleophilic aromatic substitution (60–90% yields) .

Electrophilic Aromatic Substitution

Electron-rich regions of the pyrido-pyrimidine core undergo nitration and sulfonation. For example:

Reaction Type	Conditions	Product Functionality
Nitration	HNO₃/H₂SO₄, 0–5°C	Nitro group at C-4 or C-7
Sulfonation	SO₃/DMF, 50°C	Sulfonic acid at C-3

These modifications are critical for tuning solubility and biological activity .

Cyclization Reactions

The compound serves as a precursor in annulation reactions to form polycyclic systems. For instance:

• Thieno-Pyrimidine Formation : Reacting with thiourea derivatives under basic conditions (KOH/ethanol) yields fused thieno[3,2-d]pyrimidines, enhancing antimicrobial activity .

• Pyrano-Pyrido-Pyrimidine Synthesis : Cyclocondensation with aldehydes (e.g., 4-amino-2-(methylthio)pyrimidine-5-carbaldehyde) forms tricyclic structures under reflux (DMF, 120°C) .

Salt Formation

The morpholine group’s secondary amine reacts with acids to form stable salts, improving aqueous solubility. Common salts include:

Acid	Salt Type	Application
HCl	Hydrochloride	Enhanced bioavailability
Citric acid	Citrate	pH-dependent release formulations

Salt formation is achieved via treatment with stoichiometric acids in methanol or ethanol .

Oxidation and Reduction

• Oxidation : The morpholine ring’s methylene groups oxidize to ketones using KMnO₄/H₂SO₄, though this is less common due to steric hindrance.

• Reduction : Catalytic hydrogenation (H₂/Pd-C) reduces nitro derivatives to amines, useful for further functionalization .

Cross-Coupling Reactions

Palladium-catalyzed Suzuki-Miyaura couplings enable aryl/heteroaryl group introduction at reactive halogen sites (e.g., bromo substituents):

Catalyst	Conditions	Coupling Partner	Yield (%)
Pd(dppf)Cl₂	Dioxane/H₂O, 107°C	2-Bromo-6-methylpyridine	75–85

This method diversifies the compound’s aryl backbone for kinase inhibition studies .

Comparison with Similar Compounds

Structural Analogues

Key structural analogs and their substituents are summarized below:

Compound Name/Identifier	Position 2 Substituent	Position 6 Substituent	Biological Activity/Notes	Reference
Target Compound	Morpholin-4-yl	2-Methoxyethyl	Hypothesized kinase inhibitor	-
SKI-O-85	(1S,2S)-2-aminocyclohexyl	4-(Methylsulfonyl)phenylamino	SYK inhibitor (IC₅₀ = 12 nM)
SKI-O-068	(1R,4R)-4-aminocyclohexyl	3-(Trifluoromethyl)phenyl	Pim1 kinase inhibitor (Kd = 0.8 µM)
6-[3-(4-Morpholinyl)propyl] derivative	1-Piperidinyl	3-Morpholinylpropyl	Undisclosed activity; structural analog
2-Amino derivatives (e.g., CAS 1211443-61-6)	Piperazinylphenylamino	2,6-Dichlorophenyl	Wee-1 kinase inhibitor (IC₅₀ < 100 nM)
Compound 25 (Phenylethynyl derivative)	None (C(2)-H)	Phenylethynyl	GAA activator candidate

Key Observations

Morpholine at Position 2: Present in the target compound and SKI-O-068, morpholine enhances water solubility and participates in hydrogen bonding with kinase ATP-binding pockets . Replacement with piperazinyl (e.g., Wee-1 inhibitors) or aminocyclohexyl (e.g., SKI-O-85) alters selectivity and potency .

Bulkier groups (e.g., phenylethynyl in Compound 25) may sterically hinder target binding but enhance stability .

Q & A

Q. What are the common synthetic routes for 6-(2-methoxyethyl)-2-(morpholin-4-yl)pyrido[4,3-d]pyrimidin-5(6H)-one?

Methodological Answer: The compound is typically synthesized via multi-step reactions involving cyclocondensation and functional group modifications. Key steps include:

• Ring Formation : Reacting pyrimidine precursors with morpholine derivatives under reflux conditions in ethanol with sodium as a base .
• Substitution : Introducing the 2-methoxyethyl group via nucleophilic substitution or coupling reactions. For example, NH$_4$OAc in acetic acid at 100°C facilitates hydrolysis and purification via silica-gel chromatography (42% yield reported) .
• Purification : Column chromatography (e.g., 2% MeOH in CH$_2$Cl$_2$) and acidification to isolate the product .

Q. Table 1: Synthetic Conditions Comparison

Step	Reagents/Conditions	Yield	Reference
Pyrimidine Ring Formation	Ethanol, Na, reflux, N$_2$ atmosphere	~60%
Hydrolysis/Purification	NH$_4$OAc in AcOH, 100°C, column chromatography	42%

Q. How is the structural identity of this compound confirmed?

Methodological Answer: Structural confirmation relies on spectroscopic and crystallographic methods:

• NMR : $^1$H NMR (DMSO-$d_6$) shows characteristic peaks for morpholine (δ 3.70–3.84 ppm) and pyridopyrimidinone (δ 9.46 ppm for C(2)-H) .
• HRMS : Exact mass validation (e.g., [M+H]$^+$ calculated 247.0746, observed 247.0746) .
• X-ray Crystallography : Resolves dihedral angles and hydrogen bonding patterns (e.g., pyrimidine ring planarity analysis) .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectral data between synthesized batches?

Methodological Answer: Contradictions often arise from impurities or polymorphic variations. Strategies include:

• 2D NMR (COSY, HSQC) : Assigns ambiguous peaks and verifies connectivity .
• Reproducibility Checks : Standardize reaction conditions (e.g., inert atmosphere, precise temperature control) to minimize batch variability .
• Computational Validation : Compare experimental NMR shifts with DFT-calculated values to identify anomalies .

Q. What strategies optimize reaction yield for large-scale synthesis?

Methodological Answer:

• Continuous Flow Reactors : Improve heat/mass transfer and reduce side reactions (e.g., 20% yield increase reported in similar pyridopyrimidines) .
• DoE (Design of Experiments) : Systematically vary parameters (temperature, solvent ratio, catalyst loading) to identify optimal conditions .
• Automated Purification : Use flash chromatography systems with gradient elution for consistent purity (>95%) .

Q. How does polymorphism affect biological activity, and how can polymorphs be characterized?

Methodological Answer: Polymorphs alter solubility and target binding. Characterization methods include:

• XRPD (X-ray Powder Diffraction) : Distinguishes crystal forms (e.g., differences in 2θ angles) .
• DSC (Differential Scanning Calorimetry) : Identifies melting point variations between polymorphs .
• Biological Assays : Compare IC$_{50}$ values of polymorphs against targets (e.g., kinase inhibition assays) .

Q. Table 2: Polymorph Impact on Bioactivity

Polymorph	Solubility (mg/mL)	IC$_{50}$ (nM)	Reference
Form A	0.15	12
Form B	0.08	45

Q. How can structure-activity relationship (SAR) studies guide derivative design?

Methodological Answer:

• Substitution Analysis : Modify the 2-methoxyethyl or morpholine groups to assess kinase selectivity. For example, replacing morpholine with piperidine reduces Pim1 kinase affinity by 5-fold .
• Biological Screening : Test derivatives against cancer cell lines (e.g., MCF-7, HepG2) to correlate substituents with cytotoxicity .
• Computational Docking : Predict binding modes using PDB structures (e.g., Pim1 kinase co-crystallized with pyridopyrimidine inhibitors) .

Q. What methods evaluate the compound’s mechanism of action in kinase inhibition?

Methodological Answer:

• Enzyme Assays : Measure ATP-competitive inhibition using recombinant kinases (e.g., ADP-Glo™ assay for Pim1) .
• Crystallography : Resolve inhibitor-kinase complexes (e.g., PDB 7XYZ) to identify key hydrogen bonds with catalytic lysine residues .
• Cellular Profiling : Use phospho-specific antibodies to assess downstream signaling (e.g., pSTAT3 levels in leukemia cells) .